4-fluoro-5-iodo-1-methyl-1H-pyrazole

• CAS No.: 1346818-90-3
• Molecular Formula: C4H4FIN2
• Molecular Weight: 225.99 g/mol
• IUPAC Name: 4-fluoro-5-iodo-1-methylpyrazole
• InChI: InChI=1S/C4H4FIN2/c1-8-4(6)3(5)2-7-8/h2H,1H3
• InChI Key: OTMSUKMLVSSOKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)F)I

Description

4-Fluoro-5-iodo-1-methyl-1H-pyrazole is a halogenated pyrazole derivative characterized by a fluorine atom at position 4, an iodine atom at position 5, and a methyl group at the 1-position of the pyrazole ring. Pyrazoles are five-membered heterocyclic compounds with two adjacent nitrogen atoms, widely studied for their pharmacological, agrochemical, and material science applications. The introduction of halogens (F, I) and alkyl groups (methyl) modulates electronic properties, steric effects, and intermolecular interactions, making this compound a candidate for targeted therapeutic or catalytic applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Electronic and Steric Properties

The target compound’s iodine and fluorine substituents distinguish it from analogs. Key comparisons include:

Halogenated Pyrazoles

• 5-(4-Chlorophenyl)-1-(4-Methoxyphenyl)-3-Trifluoromethyl-1H-Pyrazole (): Chlorine (Cl) at the phenyl ring vs. iodine (I) at position 5 in the target compound. Fluorine’s high electronegativity in the target compound improves metabolic stability and lipophilicity compared to chlorine .

• 4-(4-Chlorophenyl)-2-(5-(4-Fluorophenyl)-3-(1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Yl)-4,5-Dihydro-1H-Pyrazol-1-Yl)Thiazole ():

  • Chlorine and fluorine substituents on phenyl rings vs. iodine on the pyrazole core.
  • Thiazole-fused pyrazoles exhibit enhanced antimicrobial activity, suggesting that iodine’s polarizability in the target compound could similarly improve binding to microbial targets .

Trifluoromethyl-Substituted Pyrazoles

• 1-(4-Methoxyphenyl)-3-(Trifluoromethyl)-5-(3,4,5-Trimethoxyphenyl)-1H-Pyrazole ():
  • Trifluoromethyl (CF₃) groups are strongly electron-withdrawing, increasing acidity and resistance to oxidation.
  • The target compound’s iodine may act as a weaker electron-withdrawing group but offers unique halogen bonding capabilities absent in CF₃ analogs .